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Introduction

Dimethyl (hydroxymethyl)phosphonate (DMHMP) is an organophosphorus compound of significant interest in various
chemical and pharmaceutical research fields. Its structural simplicity, featuring a reactive hydroxymethyl group directly attached
to the phosphorus atom, makes it a versatile building block in organic synthesis.[1] Accurate and comprehensive
characterization of DMHMP is paramount for its effective utilization, ensuring purity, and understanding its chemical behavior.
This guide provides an in-depth analysis of the spectroscopic techniques employed for the structural elucidation of DMHMP,
intended for researchers, scientists, and professionals in drug development.

This document will delve into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy (*H,
13C, and 3'P), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) in the characterization of DMHMP.
Each section will provide not only the spectral data but also the underlying scientific rationale for the observed phenomena and
detailed experimental protocols.

Molecular Structure and Key Physicochemical Properties

DMHMP is a relatively small organophosphonate with the molecular formula CsHeO4P.[2] Its structure is characterized by a
central phosphorus atom double-bonded to an oxygen atom (a phosphoryl group), single-bonded to a hydroxymethyl group, and
two methoxy groups.

Property Value Source
Molecular Formula C3Ho04P [2]
Molecular Weight 140.07 g/mol [2]
CAS Number 24630-67-9 [2]
IUPAC Name dimethoxyphosphorylmethanol [2]
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digraph "DMHMP_ Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Atom nodes

P[label="P", pos="0,0!", fontsize=14, fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"];
01 [label="0", pos="0,1!", fontsize=14, fontcolor="#202124"1];

02 [label="0", pos="-1.2,-0.5!", fontsize=14, fontcolor="#202124"];

03 [label="0", pos="1.2,-0.5!", fontsize=14, fontcolor="#202124"];

C1 [label="CH:2", pos="0,-1.5!", fontsize=12, fontcolor="#202124"1;

04 [label="OH", pos="0,-2.5!", fontsize=12, fontcolor="#202124"];

C2 [label="CHs", pos="-2.2,-0.5!", fontsize=12, fontcolor="#202124"1;

C3 [label="CHs3", pos="2.2,-0.5!", fontsize=12, fontcolor="#202124"];

// Bonds

P -- 01 [dir=none, penwidth=2, label=""];
P -- 02 [dir=none, penwidth=1];

P -- 03 [dir=none, penwidth=1];

P -- C1 [dir=none, penwidth=1];

Cl -- 04 [dir=none, penwidth=1];

02 -- C2 [dir=none, penwidth=1];

03 -- C3 [dir=none, penwidth=1];

}

Figure 1: 2D structure of Dimethyl (hydroxymethyl)phosphonate (DMHMP).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed
information about the chemical environment, connectivity, and stereochemistry of atoms. For organophosphorus compounds
like DMHMP, multinuclear NMR, including *H, $3C, and 3P nuclei, is indispensable.[3]

'H NMR Spectroscopy

Proton NMR provides information on the number of distinct proton environments and their neighboring atoms through chemical
shifts, signal integrations, and spin-spin coupling patterns.

Expected *H NMR Spectral Data for DMHMP:

Chemical Shift (5, ppm) Lo Coupling Constant (J, Hz)
Protons . Multiplicity .
(Predicted) (Predicted)
-OH Variable Singlet (broad) N/A
-CHa- ~3.9 Doublet 2J(P,H) = 6-12 Hz
-OCHs ~3.8 Doublet 3J(PH) = 10-12 Hz
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Interpretation:

» Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly dependent on the solvent, concentration, and
temperature due to hydrogen bonding. It typically appears as a broad singlet and may exchange with deuterium in deuterated
solvents like D20, leading to its disappearance from the spectrum.

« Hydroxymethyl Protons (-CHz-): These two protons are chemically equivalent and are directly attached to the carbon bonded
to the phosphorus atom. They are expected to appear as a doublet due to coupling with the 3P nucleus (2J(P,H)).

+ Methoxy Protons (-OCHs): The six protons of the two equivalent methoxy groups are expected to appear as a doublet due to
coupling to the phosphorus atom through three bonds (3J(P,H)).

13C NMR Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of the molecule. Due to the low natural abundance of 13C,
spectra are typically acquired with proton decoupling to simplify the signals to singlets. However, in the case of DMHMP,
coupling to the 3'P nucleus is still observed.

Expected 3C NMR Spectral Data for DMHMP:

Chemical Shift (5, ppm) Lo Coupling Constant (J, Hz)
Carbon . Multiplicity .

(Predicted) (Predicted)
-CH2- ~56-58 Doublet 1J(P,C) = 140-160 Hz
-OCHs ~53-55 Doublet 2)(P,C) = 5-7 Hz

Interpretation:

» Hydroxymethyl Carbon (-CHz-): This carbon is directly bonded to the phosphorus atom, resulting in a large one-bond coupling
constant (1J(P,C)), which splits the signal into a doublet.

e Methoxy Carbons (-OCHs): The two equivalent methoxy carbons are two bonds away from the phosphorus atom, leading to a
smaller two-bond coupling constant (2J(P,C)) and a doublet signal.

3P NMR Spectroscopy

Phosphorus-31 NMR is a highly sensitive technique for the direct observation of the phosphorus nucleus, providing valuable
information about its oxidation state and chemical environment.[4]

Expected 3P NMR Spectral Data for DMHMP:

Chemical Shift (3, ppm) (Referenced Lo
Nucleus Multiplicity (Proton-coupled)
to 85% HsPOa4)

ap ~25-28 Multiplet

Interpretation:
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The chemical shift of the 31P nucleus in DMHMP is expected in the typical range for phosphonates. In a proton-coupled 3P NMR
spectrum, the signal would appear as a complex multiplet due to coupling with the -CH2- and -OCH?s protons. However, 31P
NMR spectra are most commonly acquired with proton decoupling, which would result in a single, sharp singlet for DMHMP.

Experimental Protocol for NMR Spectroscopy

Sample Preparation Data Acquisition Data Processing

Click to download full resolution via product page
Figure 2: A generalized workflow for acquiring NMR spectra of DMHMP.
* Sample Preparation:

o Accurately weigh 10-20 mg of DMHMP and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g.,
chloroform-d, CDCIs) in a clean, dry vial.

o If the solvent does not contain an internal standard, add a small amount of tetramethylsilane (TMS) for *H and 3C NMR
referencing. For 3P NMR, an external standard of 85% H3POau is typically used.

o Transfer the solution to a 5 mm NMR tube.
¢ Instrument Setup:
o Insert the NMR tube into the spectrometer.
o Lock the spectrometer onto the deuterium signal of the solvent.
o Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.
« Data Acquisition:
o Acquire a *H NMR spectrum using a standard single-pulse experiment.
o Acquire a proton-decoupled 13C NMR spectrum.
o Acquire a proton-decoupled 3P NMR spectrum.
o Data Processing:
o Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.
o Phase correct the spectrum to ensure all peaks are in the absorptive mode.

o Apply a baseline correction to obtain a flat baseline.
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o Calibrate the chemical shift axis by setting the TMS signal to 0 ppm for 'H and 13C spectra, and the external HsPOa signal
to 0 ppm for the 31P spectrum.

o Integrate the peaks in the *H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable technique for identifying the functional groups present in a molecule by measuring the
absorption of infrared radiation, which excites molecular vibrations.

Expected FTIR Absorption Bands for DMHMP:

Wavenumber (cm~?) (Predicted) Vibrational Mode Intensity

3400-3200 O-H stretch (hydrogen-bonded) Broad, Strong

2980-2850 C-H stretch (aliphatic) Medium-Strong

1260-1200 P=0 stretch (phosphoryl) Strong

1050-1000 P-O-C stretch Strong

~1050 C-O stretch Medium
Interpretation:

O-H Stretch: The presence of a broad and strong absorption band in the region of 3400-3200 cm~* is a clear indication of the
hydroxyl group involved in hydrogen bonding.

e C-H Stretch: The bands in the 2980-2850 cm~! region correspond to the stretching vibrations of the C-H bonds in the methyl
and methylene groups.

o P=0 Stretch: A very strong and characteristic absorption band between 1260-1200 cm~! is indicative of the P=0 double bond
of the phosphoryl group. The exact position of this band can be sensitive to the electronic environment of the phosphorus
atom.

¢ P-O-C Stretch: Strong absorptions in the 1050-1000 cm~! region are characteristic of the P-O-C single bond stretching
vibrations of the methoxy groups.

¢ C-O Stretch: The C-O single bond stretching of the hydroxymethyl group is also expected in the fingerprint region, around
1050 cm~1.

Experimental Protocol for FTIR Spectroscopy (Liquid Sample)

e Sample Preparation:
o As DMHMP is a liquid at room temperature, it can be analyzed directly as a thin film.
o Place a small drop of DMHMP onto a clean, dry salt plate (e.g., NaCl or KBr).

o Gently place a second salt plate on top of the first to create a thin liquid film between the plates.
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» Data Acquisition:
o Place the salt plates in the sample holder of the FTIR spectrometer.
o Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.
o Acquire the sample spectrum.

« Data Processing:

o The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the
final absorbance or transmittance spectrum.

o Label the significant peaks in the spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It
provides information about the molecular weight and elemental composition of a compound, and the fragmentation pattern can
be used to deduce its structure.

Expected Mass Spectrometry Data for DMHMP:

Parameter Value Source

Monoisotopic Mass 140.02384576 Da [2]

Interpretation and Proposed Fragmentation Pathway:

Upon electron ionization (EI), DMHMP is expected to form a molecular ion (M+e) at m/z = 140. This molecular ion can then
undergo various fragmentation processes to form smaller, stable ions. A plausible fragmentation pathway is outlined below:
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Figure 3: Proposed electron ionization fragmentation pathway for DMHMP.

» Loss of a Methoxy Radical (*OCH?s): Cleavage of a P-OCH3s bond can lead to the loss of a methoxy radical, resulting in a
fragment ion at m/z = 109.

« Loss of Formaldehyde (CH20) and a Hydrogen Radical (He): A rearrangement followed by fragmentation could lead to the
loss of formaldehyde and a hydrogen radical, giving a fragment at m/z = 95.

o Further Fragmentation: The fragment at m/z = 109 could further lose a molecule of methanol (CHsOH) to form a fragment at
m/z = 77. Other smaller fragments are also possible.

Experimental Protocol for Mass Spectrometry (Electron lonization)

¢ Sample Introduction:

o Dissolve a small amount of DMHMP in a volatile solvent (e.g., methanol or dichloromethane).

o Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).
« lonization:

o The sample is vaporized and enters the ion source, where it is bombarded with a beam of high-energy electrons (typically
70 eV), causing ionization and fragmentation.

¢ Mass Analysis:

o The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates
them based on their m/z ratio.
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o Detection:

o The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Conclusion

The spectroscopic characterization of Dimethyl (hydroxymethyl)phosphonate is a multi-faceted process that relies on the
synergistic application of NMR, FTIR, and Mass Spectrometry. NMR spectroscopy provides the most detailed structural
information, elucidating the connectivity of atoms through chemical shifts and coupling constants. FTIR spectroscopy offers a
rapid and effective method for identifying the key functional groups present in the molecule. Mass spectrometry confirms the
molecular weight and provides valuable structural clues through the analysis of fragmentation patterns. By integrating the data
from these techniques, a comprehensive and unambiguous structural assignment of DMHMP can be achieved, which is
essential for its application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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